5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine

• CAS No.: 2898-20-6
• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine
• InChI: InChI=1S/C15H14N2/c1-2-6-12(7-3-1)15-13-8-4-5-9-14(13)16-10-11-17-15/h1-9,16H,10-11H2
• InChI Key: MDPJHNGFYGSHME-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(C2=CC=CC=C2N1)C3=CC=CC=C3

Description

5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 5 mL microwave tube was charged with 2-fluorobenzophenone (0.40 g), ethylene diamine (0.40 g) and ethanol (4 mL). The mixture was heated in a microwave at 180° C. for 10 minutes. The contents were concentrated to an oil and dissolved in methylene chloride. The resulting solution was purified by silica gel chromatography. Any unreacted benzophenone was eluted with methylene chloride and then the desired product was eluted with 70% ethyl acetate in hexanes. Desired fractions were concentrated to provide 5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine as a yellow crystalline solid. H1 NMR (d6-dmso): 7.30-7.42 (m, 5H), 7.12 (dd, 1H), 6.78 (d, 1H), 6.75 (d, 1H), 6.49 (dd, 1H), 6.05 (br t, 1H), 3.84 (m, 2H), 3.56 (m, 2H).